Cas no 377767-11-8 (5-chloro-1-(4-fluorophenyl)-3-methyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 5-chloro-1-(4-fluorophenyl)-3-methyl-1H-pyrazole-4-carbaldehyde
• CAS No: 377767-11-8
• MF: C₁₁H₈ClFN₂O
• MW: 238.645424842834
• MDL: MFCD02711490
• CID: 2190635
• PubChem ID: 2329098
• Update Time: 2025-08-02

5-chloro-1-(4-fluorophenyl)-3-methyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-pyrazole-4-carboxaldehyde, 5-chloro-1-(4-fluorophenyl)-3-methyl-
• 5-chloro-1-(4-fluorophenyl)-3-methylpyrazole-4-carbaldehyde
• 5-chloro-1-(4-fluorophenyl)-3-methyl-1H-pyrazole-4-carbaldehyde
• SR-01000030111
• G22942
• SR-01000030111-1
• 377767-11-8
• EN300-01042
• Z56799232
• SCHEMBL15329669
• DB-323026
• CQA76711
• 5-chloro-1-(4-fluorophenyl)-3-methyl-pyrazole-4-carbaldehyde
• AKOS008966362
• T0504-9586
• MFCD02711490
• DTXSID70368124

• MDL： MFCD02711490
• Inchi： 1S/C11H8ClFN2O/c1-7-10(6-16)11(12)15(14-7)9-4-2-8(13)3-5-9/h2-6H,1H3
• InChI Key： YVYLXEJFBVNCRQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C(C)=NN1C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 238.0309187g/mol
• Monoisotopic Mass: 238.0309187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 34.9Ų

Additional information on 5-chloro-1-(4-fluorophenyl)-3-methyl-1H-pyrazole-4-carbaldehyde

Comprehensive Analysis of 5-Chloro-1-(4-Fluorophenyl)-3-Methyl-1H-Pyrazole-4-Carbaldehyde (CAS No. 377767-11-8)

5-Chloro-1-(4-fluorophenyl)-3-methyl-1H-pyrazole-4-carbaldehyde (CAS No. 377767-11-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative is characterized by its unique molecular structure, featuring a chloro substituent at the 5-position, a 4-fluorophenyl group at the 1-position, and a methyl group at the 3-position, culminating in a carbaldehyde functional group at the 4-position. Such structural attributes make it a valuable intermediate in the synthesis of bioactive molecules.

In recent years, the demand for fluorinated pyrazole compounds has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in CAS 377767-11-8 for its potential applications in drug discovery, especially in the development of kinase inhibitors and anti-inflammatory agents. The presence of both chloro and fluoro substituents contributes to its electrophilic reactivity, enabling facile derivatization for further chemical modifications.

From an industrial perspective, 5-chloro-1-(4-fluorophenyl)-3-methyl-1H-pyrazole-4-carbaldehyde is often utilized as a building block in the synthesis of more complex heterocyclic systems. Its compatibility with cross-coupling reactions and nucleophilic substitutions makes it a versatile reagent in organic chemistry. Moreover, its low toxicity profile and high purity have made it a preferred choice for laboratory-scale and pilot-scale productions.

Environmental and regulatory considerations are also critical when discussing CAS 377767-11-8. The compound complies with major REACH and FDA guidelines, ensuring its safe handling and disposal. Recent advancements in green chemistry have further optimized its synthesis, reducing waste and improving yield through catalytic methods. These innovations align with the growing emphasis on sustainable chemical manufacturing.

For researchers and manufacturers, understanding the spectroscopic properties of 5-chloro-1-(4-fluorophenyl)-3-methyl-1H-pyrazole-4-carbaldehyde is essential. Nuclear magnetic resonance (NMR) and mass spectrometry data confirm its structural integrity, while HPLC analyses ensure batch-to-batch consistency. These quality control measures are vital for applications in preclinical studies and material science.

In conclusion, CAS 377767-11-8 represents a pivotal compound in modern synthetic chemistry. Its multifaceted applications, from pharmaceutical intermediates to agrochemical precursors, underscore its importance. As the scientific community continues to explore its potential, this pyrazole-carbaldehyde derivative is poised to play a central role in the development of next-generation therapeutics and functional materials.